Cas no 1259065-07-0 (1-tert-butyl 4-methyl azepane-1,4-dicarboxylate)

1-tert-Butyl 4-methyl azepane-1,4-dicarboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of azepane-based scaffolds. Its bifunctional carboxylate groups, protected by tert-butyl and methyl esters, offer selective deprotection opportunities, enabling controlled derivatization. The compound's rigid yet flexible seven-membered ring structure enhances its utility in medicinal chemistry, where it serves as a precursor for bioactive molecules. The tert-butyl group provides steric protection, improving stability during synthetic transformations. This dicarboxylate is particularly advantageous for peptide mimetics and heterocyclic compound synthesis, where precise functionalization is critical. Its well-defined reactivity profile makes it a reliable choice for researchers developing complex molecular architectures.

1-tert-butyl 4-methyl azepane-1,4-dicarboxylate structure

1259065-07-0 structure

Product Name:1-tert-butyl 4-methyl azepane-1,4-dicarboxylate

CAS No:1259065-07-0

MF:C₁₃H₂₃NO₄

MW:257.3260242939

MDL:MFCD18088888

CID:4471461

PubChem ID:71060380

Update Time:2025-05-27

1-tert-butyl 4-methyl azepane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1-O-TERT-BUTYL 4-O-METHYL AZEPANE-1,4-DICARBOXYLATE
- 1-tert-butyl 4-methyl azepane-1,4-dicarboxylate
- Methyl 1-Boc-azepane-4-carboxylate
- CS-0052359
- AKOS025403418
- SCHEMBL14058012
- P12215
- 1259065-07-0
- 1-tert-Butyl-4-methyl azepane-1,4-dicarboxylate
- 1H-Azepine-1,4-dicarboxylic acid, hexahydro-, 1-(1,1-dimethylethyl) 4-methyl ester
- Methyl1-Boc-hexahydro-1H-azepine-4-carboxylate
- Methyl 1-Boc-hexahydro-1H-azepine-4-carboxylate
- YWNWOJPFGLNYQU-UHFFFAOYSA-N
- PB30286
- EN300-7413079
- SY100016
- AS-51248
- MFCD18088888
- JAC06507
- MDL： MFCD18088888
- Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(16)14-8-5-6-10(7-9-14)11(15)17-4/h10H,5-9H2,1-4H3
- InChI Key： YWNWOJPFGLNYQU-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCC(C(=O)OC)CC1)=O

Computed Properties

Exact Mass: 257.16270821g/mol
Monoisotopic Mass: 257.16270821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 55.8Å²

1-tert-butyl 4-methyl azepane-1,4-dicarboxylate Pricemore >>

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